Cas no 81438-56-4 (Ethyl 6-Bromo-2-Methylimidazo1,2-APyridine-3-Carboxylate)

• Product Name: Ethyl 6-Bromo-2-Methylimidazo1,2-APyridine-3-Carboxylate
• CAS No: 81438-56-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD00665801
• CID: 986748
• PubChem ID: 12872594
• Update Time: 2025-04-20

Ethyl 6-Bromo-2-Methylimidazo1,2-APyridine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-bromo-2-methylimidazo[1,2-a]pyridine-3-carboxylate
• Ethyl 7-bromo-2-methylimidazo-[1,2-a]pyridine-3-carboxylate
• A864553
• SCHEMBL6223693
• DTXSID20512059
• AKOS024262115
• CS-0322406
• FT-0767079
• 81438-56-4
• AM87637
• ETHYL6-BROMO-2-METHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLATE
• 6-bromo-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• MFCD00665801
• AB06700
• DB-075767
• Ethyl 6-Bromo-2-Methylimidazo1,2-APyridine-3-Carboxylate

• MDL： MFCD00665801
• Inchi： 1S/C11H11BrN2O2/c1-3-16-11(15)10-7(2)13-9-5-4-8(12)6-14(9)10/h4-6H,3H2,1-2H3
• InChI Key： BIAJKYQDKAHEME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(C)=C(C(=O)OCC)N2C=1

Computed Properties

• Exact Mass: 282.00000
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.58190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines